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Compound of Interest

Compound Name:
21,23-Dihydro-23-hydroxy-21-

oxozapoterin

Cat. No.: B159433 Get Quote

In-depth Technical Guide: 21,23-Dihydro-23-
hydroxy-21-oxozapoterin
For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary
This technical guide addresses the known biological activities of the natural product 21,23-
Dihydro-23-hydroxy-21-oxozapoterin. Extensive literature review reveals that while the

compound has been successfully isolated and its chemical structure elucidated, there is a

significant lack of publicly available data regarding its specific biological activities.

This document provides a comprehensive overview of the existing information on this

compound, including its chemical identity and natural source. In the absence of direct biological

data, this guide presents a summary of the known biological activities of other structurally

related compounds and extracts from its source organism, Clausena excavata. This contextual

information is intended to provide researchers with a foundational understanding of the

potential, yet uninvestigated, therapeutic relevance of 21,23-Dihydro-23-hydroxy-21-
oxozapoterin.
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21,23-Dihydro-23-hydroxy-21-oxozapoterin is a tetranortriterpenoid, a class of modified

triterpenes known for their diverse biological activities.

Chemical Name: 21,23-Dihydro-23-hydroxy-21-oxozapoterin

Synonym: (11β)-21,23-dihydro-11,23-dihydroxy-21-oxoobacunone[1]

CAS Number: 426266-88-8[1]

Molecular Formula: C₂₆H₃₀O₁₀

Natural Source: Aerial parts of Clausena excavata Burm. f. (Rutaceae)[1]

Compound Class: Tetranortriterpenoid

The compound was first described in a 2002 publication in Helvetica Chimica Acta, which

detailed the isolation and structural elucidation of five new tetranortriterpenoids from Clausena

excavata.[1]

Known Biological Activities: A Data Gap
A thorough investigation of scientific databases and literature has revealed no specific studies

detailing the biological activities of 21,23-Dihydro-23-hydroxy-21-oxozapoterin.

Consequently, there is no quantitative data (e.g., IC₅₀, EC₅₀), detailed experimental protocols

for its biological assays, or elucidated signaling pathways directly associated with this

compound.

The original isolation paper by He et al. (2002) focused on the chemical characterization of this

and other new tetranortriterpenoids and does not appear to contain biological activity data.

Subsequent studies on the phytochemistry of Clausena excavata have identified numerous

other bioactive compounds, but have not reported on the specific activities of 21,23-Dihydro-
23-hydroxy-21-oxozapoterin.
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While data on the target compound is unavailable, the source plant, Clausena excavata, is a

rich source of bioactive molecules with demonstrated pharmacological effects. The primary

activities observed for extracts and other isolated compounds from this plant are cytotoxicity

against cancer cell lines, anti-inflammatory, and antioxidant effects. This section summarizes

these findings to provide a relevant context for future research on 21,23-Dihydro-23-hydroxy-
21-oxozapoterin.

Cytotoxic Activity of Clausena excavata Constituents
Numerous compounds isolated from Clausena excavata have demonstrated cytotoxic effects

against a range of human cancer cell lines. The data for some of these compounds are

presented below. It is important to reiterate that these data do not describe the activity of 21,23-
Dihydro-23-hydroxy-21-oxozapoterin.

Compound
Class

Compound
Name

Cancer Cell
Line

IC₅₀ (µg/mL) Reference

Coumarin Clausenidin
NCI-H187 (Small

cell lung cancer)
5.65 [2][3]

Coumarin Dentatin
HL-60, MCF-7,

HeLa, HT-29
5-10

Coumarin Nordentatin
HepG2 (Liver

cancer)
11.33 [2]

Carbazole

Alkaloid
Clausine K

HepG2 (Liver

cancer)
1.05 [2]

Carbazole

Alkaloid
Heptaphylline

KB, MCF-7, NCI-

H187

5.95 (KB), 3.76

(MCF-7)
[2][3]

Tetranortriterpen

oid
Zapoterin -

Not specified in

reviewed articles
[3]
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Methanol extracts of Clausena excavata leaves have been shown to possess potent anti-

inflammatory and antioxidant properties, which contribute to enhanced wound healing in rat

models.

Experimental Protocols: A General Framework
As no specific experimental protocols for 21,23-Dihydro-23-hydroxy-21-oxozapoterin are

available, this section provides a generalized protocol for a cytotoxicity assay, based on

methodologies commonly used for screening natural products isolated from Clausena

excavata.

In Vitro Cytotoxicity Assay (MTT Assay)
Objective: To determine the concentration at which a compound inhibits the growth of a cancer

cell line by 50% (IC₅₀).

Materials:

Human cancer cell lines (e.g., MCF-7, HeLa, A549)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS)

Test compound (dissolved in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well microplates

Microplate reader

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well

and incubate for 24 hours to allow for cell attachment.
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Compound Treatment: Prepare serial dilutions of the test compound in the cell culture

medium. Remove the old medium from the wells and add the medium containing different

concentrations of the compound. Include a vehicle control (DMSO) and a positive control

(e.g., doxorubicin).

Incubation: Incubate the plate for 48-72 hours.

MTT Addition: After incubation, add MTT solution to each well and incubate for another 4

hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a specific wavelength

(e.g., 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration compared to

the vehicle control. The IC₅₀ value is determined by plotting the percentage of viability versus

the compound concentration and fitting the data to a dose-response curve.

Conceptual Workflow and Future Directions
The study of novel natural products like 21,23-Dihydro-23-hydroxy-21-oxozapoterin follows a

well-defined path from discovery to potential therapeutic application. The following diagrams

illustrate a conceptual workflow for this process.
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Fig. 1: General workflow for natural product discovery.

Given the demonstrated bioactivities of other compounds from Clausena excavata, a logical

next step would be to perform broad biological screening of 21,23-Dihydro-23-hydroxy-21-
oxozapoterin.
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Fig. 2: Relationship and potential activities.

Conclusion
21,23-Dihydro-23-hydroxy-21-oxozapoterin is a structurally characterized

tetranortriterpenoid from Clausena excavata for which there is currently no published data on

biological activity. However, the rich phytochemical profile and demonstrated cytotoxic, anti-

inflammatory, and antioxidant activities of other constituents from the same plant suggest that

21,23-Dihydro-23-hydroxy-21-oxozapoterin is a promising candidate for future

pharmacological investigation. This guide serves as a foundational resource for researchers

interested in exploring the therapeutic potential of this and related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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